![molecular formula C19H21N3O5S B4752225 N-(2-methoxyethyl)-2-[(2-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B4752225.png)
N-(2-methoxyethyl)-2-[(2-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Description
Synthesis Analysis
The synthesis of structurally complex molecules similar to "N-(2-methoxyethyl)-2-[(2-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide" often involves multi-step chemical reactions, starting from simpler precursors. A typical synthesis might involve the formation of the tetrahydro-1-benzothiophene core, followed by functionalization with nitrobenzoyl and methoxyethyl groups. Techniques such as reductive cyclization, using agents like sodium dithionite in solvents such as DMSO, can be employed for the construction of complex frameworks similar to the aforementioned molecule (Bhaskar et al., 2019).
Molecular Structure Analysis
The molecular structure of such compounds is usually elucidated using spectroscopic methods, including IR, 1H-NMR, 13C-NMR, and mass spectrometry, along with X-ray crystallography for solid-state analysis. These techniques provide detailed information about the molecular framework, functional groups, and stereochemistry. For compounds within this chemical class, crystallography can reveal the presence of conformational disorders and the adoption of specific molecular conformations, such as the half-chair conformation of the benzothiophene ring (Sagar et al., 2018).
Chemical Reactions and Properties
The chemical reactivity of "this compound" can be influenced by its functional groups. The nitro group, for example, could undergo reduction reactions, while the carboxamide group might participate in amide bond formation or hydrolysis reactions. Photocyclization and photoinduced benzannulation reactions have been explored for similar compounds, offering pathways to structurally diverse derivatives (Oda et al., 1997).
properties
IUPAC Name |
N-(2-methoxyethyl)-2-[(2-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O5S/c1-27-11-10-20-18(24)16-13-7-3-5-9-15(13)28-19(16)21-17(23)12-6-2-4-8-14(12)22(25)26/h2,4,6,8H,3,5,7,9-11H2,1H3,(H,20,24)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXFWENWCUTUNJU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC=CC=C3[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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